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Compound of Interest

Compound Name: 2-(2,4-Difluorophenyl)pyridine

Cat. No.: B1338927

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This guide provides essential information for the safe disposal of 2-(2,4-
Difluorophenyl)pyridine, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-(2,4-
Difluorophenyl)pyridine with appropriate personal protective equipment (PPE). This includes,
but is not limited to, wearing protective gloves, clothing, and eye/face protection[1]. Work
should be conducted in a well-ventilated area, preferably within a certified laboratory chemical
fume hood, to avoid inhalation of vapors or mists[1][2]. An emergency eyewash station should
be readily accessible[2].

Quantitative Data Summary

A summary of the key physical and chemical properties of 2-(2,4-Difluorophenyl)pyridine is
provided in the table below. This information is crucial for understanding its behavior and for
making informed decisions regarding its safe handling and disposal.
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Property Value

CAS Number 391604-55-0[1][3]

Molecular Formula C11H7F2N[1][3]

Molecular Weight 191.18 g/mol [1][3]

Appearance Liquid[1] or white crystalline solid
Density 1.254 g/mL at 25 °C[1][3]

Boiling Point 95 °C at 0.4 mmHg|[3]

Flash Point 103.3 °C (217.9 °F)[3]

Step-by-Step Disposal Protocol

The disposal of 2-(2,4-Difluorophenyl)pyridine is regulated and must be carried out in
compliance with all federal, state, and local environmental regulations. This substance is
considered hazardous waste and must not be disposed of as common trash or poured down
the drain[1][4].

Waste Collection and Segregation:

e Pure Substance and Solutions: Collect waste 2-(2,4-Difluorophenyl)pyridine in its pure
form or in solutions in a dedicated, sealable, and airtight container that is compatible with the
chemical[2].

¢ Original Containers: Whenever possible, leave the chemical in its original container for
disposal[1].

¢ No Mixing: Do not mix 2-(2,4-Difluorophenyl)pyridine waste with other chemical waste
streams[1]. This prevents potentially hazardous reactions and simplifies the disposal
process.

» Labeling: Attach a completed hazardous waste label to the container as soon as the first
drop of waste is added[2]. The label should clearly identify the contents as "Hazardous
Waste: 2-(2,4-Difluorophenyl)pyridine”.
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Handling of Spills:

e Immediate Action: In the event of a spill, evacuate non-essential personnel from the area[1].

o Containment: Use an inert absorbent material, such as vermiculite, sand, or diatomaceous
earth, to soak up the spilled chemical[1][5]. Do not use combustible materials like paper
towels without first using an absorbent.

o Collection: Carefully collect the absorbed material and place it into a suitable, closed
container for disposal as hazardous waste[1].

o Ventilation: Ensure the area is well-ventilated during and after the cleanup[5].

Storage of Waste Containers:

e Secure Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizers and acids[2].

o Container Integrity: Ensure containers are tightly sealed to prevent leakage or
evaporation[1]. Containers that have been opened must be carefully resealed and kept
upright[1].

Final Disposal:

¢ Licensed Disposal Company: Arrange for the collection and disposal of the hazardous waste
through a licensed and reputable chemical waste disposal company[1].

o Regulatory Compliance: The disposal must be conducted in accordance with the Directive on
waste 2008/98/EC and any other relevant national and local regulations[1]. It is the
responsibility of the waste generator to properly characterize the waste according to
applicable regulations[4].

o Contaminated Materials: Dispose of any contaminated materials, such as gloves, absorbent
pads, and empty containers, as hazardous waste in the same manner as the chemical
itself[1]. Handle uncleaned containers as you would the product itself[1].

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://www.carlroth.com/medias/SDB-CP07-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAzNjd8YXBwbGljYXRpb24vcGRmfGFESTJMMmcwWVM4NU1qRXdNRGczTWpFeE1ETTRMMU5FUWw5RFVEQTNYME5JWDBWT0xuQmtaZ3xkYTg5NDk5OTZlNGViNTc3ZmU3MDQzMzk4OWE0NTBjYWQzZjFmMGZiNDRkOWI2YzFmZTFjNWNkYTZhMDFiMWE4
https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://www.carlroth.com/medias/SDB-CP07-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAzNjd8YXBwbGljYXRpb24vcGRmfGFESTJMMmcwWVM4NU1qRXdNRGczTWpFeE1ETTRMMU5FUWw5RFVEQTNYME5JWDBWT0xuQmtaZ3xkYTg5NDk5OTZlNGViNTc3ZmU3MDQzMzk4OWE0NTBjYWQzZjFmMGZiNDRkOWI2YzFmZTFjNWNkYTZhMDFiMWE4
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25762A.pdf
https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENCHE

The following diagram illustrates the logical steps for the proper disposal of 2-(2,4-
Difluorophenyl)pyridine.

Proper Disposal Workflow for 2-(2,4-Difluorophenyl)pyridine
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Caption: Logical workflow for the safe disposal of 2-(2,4-Difluorophenyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1338927?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338927?utm_src=pdf-body
https://www.benchchem.com/product/b1338927?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-2-4-difluorophenyl-pyridine.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/667676
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25762A.pdf
https://www.carlroth.com/medias/SDB-CP07-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAzNjd8YXBwbGljYXRpb24vcGRmfGFESTJMMmcwWVM4NU1qRXdNRGczTWpFeE1ETTRMMU5FUWw5RFVEQTNYME5JWDBWT0xuQmtaZ3xkYTg5NDk5OTZlNGViNTc3ZmU3MDQzMzk4OWE0NTBjYWQzZjFmMGZiNDRkOWI2YzFmZTFjNWNkYTZhMDFiMWE4
https://www.benchchem.com/product/b1338927#2-2-4-difluorophenyl-pyridine-proper-disposal-procedures
https://www.benchchem.com/product/b1338927#2-2-4-difluorophenyl-pyridine-proper-disposal-procedures
https://www.benchchem.com/product/b1338927#2-2-4-difluorophenyl-pyridine-proper-disposal-procedures
https://www.benchchem.com/product/b1338927#2-2-4-difluorophenyl-pyridine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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